Cas no 1001779-87-8 (1-(4-Methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(4-Methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1001779-87-8
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• MDL: MFCD08310579
• CID: 1076945
• PubChem ID: 8079206
• Update Time: 2025-06-07

1-(4-Methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid
• 4-Carboxy-3,5-dimethyl-1-(4-methoxyphenyl)-1H-pyrazole, 4-(4-Carboxy-3,5-dimethyl-1H-pyrazol-1-yl)anisole
• 1001779-87-8
• 1-(4-Methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid, AldrichCPR
• J-503351
• BBL030980
• STK937413
• 3,5-Dimethyl-1-(4-methoxyphenyl)-1H-pyrazole-4-carboxylic acid
• 1-(4-methoxyphenyl)-3,5-dimethylpyrazole-4-carboxylic acid
• DTXSID90429064
• AKOS005072098
• 1-(4-methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylicacid
• 1H-Pyrazole-4-carboxylic acid, 1-(4-methoxyphenyl)-3,5-dimethyl-
• CA-0837
• MFCD08310579

• MDL： MFCD08310579
• Inchi： 1S/C13H14N2O3/c1-8-12(13(16)17)9(2)15(14-8)10-4-6-11(18-3)7-5-10/h4-7H,1-3H3,(H,16,17)
• InChI Key： FCLXEGXXPRUTQZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N1C(C)=C(C(=O)O)C(C)=N1

Computed Properties

• Exact Mass: 246.10044231g/mol
• Monoisotopic Mass: 246.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 180-183°C
• Boiling Point: 420.8±45.0 °C at 760 mmHg
• Flash Point: 208.3±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-(4-Methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-Methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid

Introduction to 1-(4-Methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid (CAS No. 1001779-87-8)

1-(4-Methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid, with the chemical formula C₁₂H₁₄O₂N₂, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which is well-known for its broad spectrum of biological activities and utility in drug development. The presence of a methoxy group at the para position of the phenyl ring and the carboxylic acid functionality at the 4-position contributes to its unique chemical properties and potential pharmacological effects.

The CAS number 1001779-87-8 uniquely identifies this compound in scientific literature and databases, facilitating its recognition and study in both academic and industrial settings. The structural features of 1-(4-Methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid make it a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been a growing interest in pyrazole derivatives due to their ability to modulate multiple biological targets. The methoxyphenyl moiety enhances lipophilicity, which can improve membrane permeability and oral bioavailability, while the carboxylic acid group allows for potential prodrug formulations or interactions with biological molecules. These characteristics make 1-(4-Methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid a valuable scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in anti-inflammatory and anticancer applications. Studies have shown that pyrazole derivatives can inhibit key enzymes involved in inflammation, such as COX-2 and LOX, by binding to their active sites. Additionally, some pyrazole compounds have demonstrated cytotoxic effects against various cancer cell lines by interfering with critical signaling pathways. The structural motif of 1-(4-Methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid suggests that it may exhibit similar properties, making it a candidate for further pharmacological exploration.

The synthesis of 1-(4-Methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid involves multi-step organic reactions that typically begin with the condensation of appropriate precursors under controlled conditions. The introduction of the methoxy group at the phenyl ring and the dimethyl substitution at the 3- and 5-positions require precise synthetic methodologies to ensure high yield and purity. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable routes to this compound, aligning with modern pharmaceutical development goals.

Recent research has also explored the derivatives of 1-(4-Methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid, modifying its structure to enhance specific biological activities. For instance, replacing the carboxylic acid group with other functional moieties can alter its pharmacokinetic properties or improve binding affinity to target proteins. Such modifications are crucial for optimizing drug candidates for clinical use.

The pharmacokinetic profile of 1-(4-Methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid is another area of interest. Its solubility, metabolic stability, and distribution within biological systems can significantly impact its therapeutic efficacy. Computational modeling techniques have been employed to predict these properties before experimental validation, streamlining the drug discovery process.

In conclusion, 1-(4-Methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid (CAS No. 1001779-87-8) represents a promising chemical entity with potential applications in inflammation modulation and cancer therapy. Its unique structural features offer opportunities for further derivatization and optimization to develop novel therapeutics. As research continues to uncover new biological targets and synthetic methodologies, compounds like this will play an increasingly important role in addressing unmet medical needs.